4-tert-butyl-6-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methylpyrimidine
CAS No.: 2549028-42-2
Cat. No.: VC11801500
Molecular Formula: C19H29N5O
Molecular Weight: 343.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2549028-42-2 |
|---|---|
| Molecular Formula | C19H29N5O |
| Molecular Weight | 343.5 g/mol |
| IUPAC Name | 4-[[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole |
| Standard InChI | InChI=1S/C19H29N5O/c1-13-16(14(2)25-22-13)12-23-7-9-24(10-8-23)18-11-17(19(4,5)6)20-15(3)21-18/h11H,7-10,12H2,1-6H3 |
| Standard InChI Key | LFHWRJRXJVTZMY-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NO1)C)CN2CCN(CC2)C3=NC(=NC(=C3)C(C)(C)C)C |
| Canonical SMILES | CC1=C(C(=NO1)C)CN2CCN(CC2)C3=NC(=NC(=C3)C(C)(C)C)C |
Introduction
4-tert-butyl-6-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methylpyrimidine is a complex organic compound featuring a pyrimidine core, a tert-butyl group, and a piperazine moiety linked to a 3,5-dimethyl-1,2-oxazole ring. This compound is notable for its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting various diseases.
Synthesis
The synthesis of 4-tert-butyl-6-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methylpyrimidine typically involves multi-step organic synthesis techniques. These methods require precise control over reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product.
Potential Applications
This compound is of interest in medicinal chemistry due to its structural features, which may confer biological activity. It could serve as a lead compound for further modifications aimed at enhancing efficacy against specific diseases or conditions. The oxazole and piperazine components are often associated with enhanced biological properties due to their ability to interact with various biological targets.
Research Findings and Future Directions
Preliminary studies suggest that compounds with similar structures have been investigated for their potential as pharmacological agents, particularly in areas such as anti-cancer and anti-inflammatory therapies. Further research is needed to fully elucidate the mechanism of action and potential therapeutic applications of 4-tert-butyl-6-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methylpyrimidine.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume